Mafenide acetate
Mafenide acetate
Mafenide is an aromatic amine.
Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns.
Mafenide is a Methylated Sulfonamide Antibacterial. The chemical classification of mafenide is Methylated Sulfonamides.
Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns.
Mafenide is a Methylated Sulfonamide Antibacterial. The chemical classification of mafenide is Methylated Sulfonamides.
Brand Name:
Vulcanchem
CAS No.:
138-39-6
VCID:
VC0534376
InChI:
InChI=1S/C7H10N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H2,9,10,11)
SMILES:
C1=CC(=CC=C1CN)S(=O)(=O)N
Molecular Formula:
C7H10N2O2S
Molecular Weight:
186.23 g/mol
Mafenide acetate
CAS No.: 138-39-6
Inhibitors
VCID: VC0534376
Molecular Formula: C7H10N2O2S
Molecular Weight: 186.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 138-39-6 |
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Product Name | Mafenide acetate |
Molecular Formula | C7H10N2O2S |
Molecular Weight | 186.23 g/mol |
IUPAC Name | 4-(aminomethyl)benzenesulfonamide |
Standard InChI | InChI=1S/C7H10N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H2,9,10,11) |
Standard InChIKey | TYMRLRRVMHJFTF-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CN)S(=O)(=O)N |
Canonical SMILES | C1=CC(=CC=C1CN)S(=O)(=O)N |
Appearance | Solid powder |
Melting Point | 177 |
Description | Mafenide is an aromatic amine. Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns. Mafenide is a Methylated Sulfonamide Antibacterial. The chemical classification of mafenide is Methylated Sulfonamides. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4 Homosulfanilamide 4-Homosulfanilamide Bensulfamide Mafenide Mafenide Acetate Mafylon Maphenid Marfanil Napaltan Sulfabenzamine Sulfamylon |
Reference | 1: Kahn SA, Afshari A, Nguyen L, Shinha T, Huff T, Montgomery AC, Stratton C, Summitt B. Hydrofiber Dressing Saturated With Mafenide Acetate Extends the Duration of Antimicrobial Activity. J Burn Care Res. 2017 Jul/Aug;38(4):e704-e707. doi: 10.1097/BCR.0000000000000455. PubMed PMID: 27775984. 2: Afshari A, Nguyen L, Kahn SA, Summitt B. 2.5% Mafenide Acetate: A Cost-Effective Alternative to the 5% Solution for Burn Wounds. J Burn Care Res. 2017 Jan/Feb;38(1):e42-e47. doi: 10.1097/BCR.0000000000000425. PubMed PMID: 27606553. 3: Pickus EJ, Lionelli GT, Charles EW 3rd, Korentager RA. Mafenide acetate allergy presenting as recurrent chondritis. Ann Plast Surg. 2002 Feb;48(2):202-4. PubMed PMID: 11910229. |
PubChem Compound | 3998 |
Last Modified | Nov 11 2021 |
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